Cas no 140171-42-2 (6-methoxyhexane-2,4-dione)

• Product Name: 6-methoxyhexane-2,4-dione
• CAS No: 140171-42-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 102091
• PubChem ID: 15128107
• Update Time: 2025-04-18

6-methoxyhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione,6-methoxy-
• 6-methoxyhexane-2,4-dione
• AKOS012039140
• 2,4-Hexanedione, 6-methoxy-
• 140171-42-2
• EN300-1125183
• 2,4-Hexanedione, 6-methoxy- (9CI)

• Inchi： 1S/C7H12O3/c1-6(8)5-7(9)3-4-10-2/h3-5H2,1-2H3
• InChI Key： BDJALADWYJQVBJ-UHFFFAOYSA-N
• SMILES： O(C)CCC(CC(C)=O)=O

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds